Cas no 615568-23-5 ((2,3-Dihydro-[1,4]dioxino[2,3-b]pyridin-6-yl)methanol)

• Product Name: (2,3-Dihydro-[1,4]dioxino[2,3-b]pyridin-6-yl)methanol
• CAS No: 615568-23-5
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD17676883
• CID: 1037498
• PubChem ID: 21873716
• Update Time: 2025-04-20

(2,3-Dihydro-[1,4]dioxino[2,3-b]pyridin-6-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,3-Dihydro-[1,4]dioxino[2,3-b]pyridin-6-yl)methanol
• 2,3-dihydro-[1,4]dioxino[2,3-b]pyridin-6-ylmethanol
• 2H,3H-[1,4]dioxino[2,3-b]pyridin-6-ylMethanol
• 1,4-Dioxino[2,3-b]pyridine-6-methanol,2,3-dihydro-
• QLKMUCAACLOULA-UHFFFAOYSA-N
• 9238AB
• AK109821
• 1,4-Dioxino[2,3-b]pyridine-6-methanol, 2,3-dihydro-
• (2,3-Dihydro[1,4]dioxino[2,3-b]pyridin-6-yl)methanol
• (2,3-dihydro-1,4dioxino[2,3-b]pyridin-6-yl)methanol
• MFCD17676883
• AKOS015898978
• DTXSID50619202
• 615568-23-5
• {2H,3H-[1,4]dioxino[2,3-b]pyridin-6-yl}methanol
• DB-344535
• SCHEMBL2437595
• C75889
• AS-66553
• CS-0186036

• MDL： MFCD17676883
• Inchi： 1S/C8H9NO3/c10-5-6-1-2-7-8(9-6)12-4-3-11-7/h1-2,10H,3-5H2
• InChI Key： QLKMUCAACLOULA-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CO)=NC=2OCC1

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• XLogP3: 0.1